Cas no 77205-52-8 (3,3-dimethyl-3-silathietane)

3,3-dimethyl-3-silathietane structure

Product Name:3,3-dimethyl-3-silathietane

CAS No:77205-52-8

Molecular Formula:C₄H₁₀SiS

Molecular Weight:C4H10SSi

CID:861993

PubChem ID:144801

3,3-dimethyl-3-silathietane Properties

Names and Identifiers

- 3,3-dimethyl-3-silathietane
- 3,3-Dimethyl-1,3-thiasiletane
- LAIPGQCKIZSQTO-UHFFFAOYSA-N
- 77205-52-8
- EN300-37384933
- 3,3-dimethyl-1-thia-3-silacyclobutane
- DTXSID30227960
- 3,3-Dimethyl-1,3-thiasiletane #
- InChIKey： LAIPGQCKIZSQTO-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H10SSi/c1-6(2)3-5-4-6/h3-4H2,1-2H3
- SMILES： C[Si]1(CSC1)C

Computed Properties

Exact Mass: 118.0273
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 118.02724803g/mol
Heavy Atom Count: 6
Complexity: 54.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 25.3Å²

Experimental Properties

PSA: 0

3,3-dimethyl-3-silathietane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-37384933-1.0g	3,3-dimethyl-1,3-thiasiletane	77205-52-8		1g	$0.0

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